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The following table summarizes key findings from a recent head-to-head phase II trial (LenCabo) presented

at the ESMO 2025 Congress, which compared two combination therapies used after initial immunotherapy

fails [1].

Trial
Name

Intervention
Arm

Control Arm Patient Population

Primary
Efficacy
Outcome
(Progression-
Free Survival)

Key
Secondary
Outcomes

LenCabo
(Phase II)
[1]

Lenvatinib +
Everolimus

[1]

Cabozantinib
[1]

90 patients with
metastatic clear-cell

renal carcinoma
(ccRCC) progressing

after first-line
immunotherapy [1]

Median PFS:
15.7 months [1]

N/A

Hazard Ratio
(HR): Not

explicitly
provided
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| CLEAR (Phase III) [2] | Lenvatinib + Pembrolizumab [2] | Sunitinib [2] | Treatment-naive adults with

advanced RCC (clear-cell component) [2] | Median PFS: Significantly improved (HR 0.39, 95% CI 0.32–

0.49) [2] | Overall Survival (OS): Improved (HR 0.66) [2] Objective Response Rate (ORR): 71.0% vs

36.1% [2] |

Experimental Protocol Overview

For the LenCabo trial, the methodology was as follows [1]:

Study Design: Randomized Phase II trial.

Patients: Enrolled patients with metastatic or advanced clear-cell renal carcinoma (ccRCC) whose
disease had progressed after one or two prior treatments, which had to include an immunotherapy

targeting PD-1 or PD-L1.
Interventions: Patients were randomized to receive either the combination of lenvatinib (20 mg
orally once daily) and everolimus (5 mg orally once daily) or cabozantinib (60 mg orally once
daily).
Primary Endpoint: Progression-Free Survival (PFS), defined as the time from randomization until
disease progression or death from any cause.

Statistical Analysis: The PFS was estimated using the Kaplan-Meier product-limit method.

Signaling Pathways of Targeted Therapies

The drugs discussed—lenvatinib, everolimus, and cabozantinib—are multi-kinase inhibitors that work by

targeting key signaling pathways that cancer cells use to grow and survive, such as the MAPK pathway, and

by affecting tumor blood vessels (angiogenesis) through the VEGF/VEGFR axis [3]. The diagram below

illustrates these core mechanisms.
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Diagram Title: Key Signaling Pathways in Kidney Cancer and Drug Targets

Insights for Researchers

Trend in Trial Design: The LenCabo trial is an example of a head-to-head comparison of active
regimens in a specific line of therapy, which provides high-level evidence to guide treatment

sequencing [1]. This aligns with a broader trend of "re-innovation" in clinical trials, moving beyond
traditional placebo-controlled designs to more efficient and directly informative models [4].

Biomarker-Driven Approaches: While this particular trial used prior immunotherapy failure as an
inclusion criterion, modern oncology is increasingly leveraging biomarkers. The use of molecular

profiling to guide therapy selection is central to innovative trial designs like umbrella and basket trials
[5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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